Cas no 887590-37-6 (Benzenamine,N-propyl-3-(trifluoromethyl)-)
887590-37-6 structure
Product Name:Benzenamine,N-propyl-3-(trifluoromethyl)-
CAS No:887590-37-6
MF:C10H12F3N
MW:203.204193115234
CID:713577
Update Time:2026-04-29
Benzenamine,N-propyl-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine,N-propyl-3-(trifluoromethyl)-
- N-Propyl-3-(trifluoromethyl)aniline
- Propyl-(3-trifluoromethyl-phenyl)-amine
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- Inchi: InChI=1S/C10H12F3N/c1-2-6-14-9-5-3-4-8(7-9)10(11,12)13/h3-5,7,14H,2,6H2,1H3
- InChI Key: QBTKCLQCPGRXNQ-UHFFFAOYSA-N
- SMILES: CCCNC1=CC=CC(=C1)C(F)(F)F
Computed Properties
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Benzenamine,N-propyl-3-(trifluoromethyl)- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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